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Compound of Interest

Compound Name: Isoguvacine Hydrochloride

Cat. No.: B133983 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for the handling of Isoguvacine Hydrochloride, a selective

GABAA receptor agonist.

Hazard Identification and Personal Protective
Equipment
Isoguvacine Hydrochloride is classified as a hazardous substance. It is crucial to use

appropriate Personal Protective Equipment (PPE) to minimize exposure and ensure personal

safety.

Hazard Classifications:

Skin Corrosion/Irritation: Category 2[1][2]

Serious Eye Damage/Eye Irritation: Category 2A[1]

Specific Target Organ Toxicity (Single Exposure), Respiratory Tract Irritation: Category 3[1][2]

Signal Word: Warning[1][2]

Hazard Statements:
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H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

A comprehensive summary of recommended PPE is provided in the table below.

Personal Protective

Equipment (PPE)
Specification Purpose

Hand Protection
Protective gloves (e.g., nitrile

rubber).

To prevent skin contact and

irritation.[1]

Eye/Face Protection

Safety glasses with side-

shields or goggles. A face

shield may be required in

situations with a higher risk of

splashing.[1][3]

To protect eyes from dust and

splashes, preventing serious

irritation.[1]

Skin and Body Protection

Protective clothing, such as a

lab coat. For larger quantities

or increased exposure risk, an

impervious gown is

recommended.[3]

To prevent skin contact and

contamination of personal

clothing.

Respiratory Protection

A NIOSH/MSHA approved dust

respirator (e.g., N95) should be

used when handling the

powder form, especially if

ventilation is inadequate.[2]

To prevent inhalation of dust

particles, which can cause

respiratory irritation.[1][2]

Operational Plan for Safe Handling
Adherence to a strict operational protocol is essential to minimize risks associated with

handling Isoguvacine Hydrochloride.

Step-by-Step Handling Procedure:
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Preparation:

Ensure the work area is clean and uncluttered.

Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Locate the nearest safety shower and eyewash station before starting work.[1]

Don the appropriate PPE as detailed in the table above.

Handling the Compound:

Avoid direct contact with the skin and eyes.[1]

When handling the solid form, avoid generating dust.[3]

If weighing the powder, do so in a containment booth or a fume hood to minimize dust

dispersion.

For preparing solutions, add the solid to the solvent slowly to prevent splashing.

Isoguvacine hydrochloride is soluble in water (up to 100 mM) and DMSO.[4][5]

After Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[1]

Clean the work area and any equipment used.

Remove and dispose of gloves and any other disposable PPE in a designated waste

container.

Contaminated clothing should be removed and washed before reuse.[1]

Storage:

Solid Form: Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

Some suppliers recommend storage at room temperature, while others suggest refrigeration.

[4]
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Solutions: Prepare solutions on the day of use if possible. If storage is necessary, store

solutions at -20°C for up to one month.[4]

Disposal Plan
Proper disposal of Isoguvacine Hydrochloride and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Disposal Procedure:

Waste Collection:

Collect all waste material, including unused compound and contaminated disposables

(e.g., gloves, wipes), in a clearly labeled, sealed container.

Regulatory Compliance:

Dispose of the waste in accordance with all applicable local, state, and federal regulations.

[1] This typically involves sending the waste to an approved hazardous waste disposal

facility.

Method of Disposal:

The recommended method of disposal for chemical waste is often high-temperature

incineration.[7][8]

Do not pour Isoguvacine Hydrochloride waste down the drain or dispose of it in the

regular trash.[3][7]

Experimental Workflow: Safe Handling of
Isoguvacine Hydrochloride
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Workflow for Safe Handling of Isoguvacine Hydrochloride

1. Preparation

2. Handling

3. Post-Handling

4. Disposal

Prepare well-ventilated work area (fume hood)

Don appropriate PPE:
- Gloves

- Eye Protection
- Lab Coat

- Respirator (if needed)

Locate safety shower and eyewash station

Handle Isoguvacine Hydrochloride

Avoid dust generation Avoid skin and eye contact

Wash hands and exposed skin thoroughly

Clean work area and equipment

Doff and dispose of PPE correctly

Collect waste in a labeled, sealed container

Dispose of waste according to regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of Isoguvacine Hydrochloride.

Physical and Chemical Properties
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Property Value

Molecular Formula C₆H₉NO₂ · HCl

Molecular Weight 163.60 g/mol [2]

Appearance Solid[1]

Melting Point 297°C[1]

Solubility Water (100 mM), DMSO (20 mg/mL)[4][5]

Storage Temperature Room temperature or refrigerated[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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